Cas no 1806002-74-3 (Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1806002-74-3
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4866602
• Update Time: 2025-10-29

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-7(15)4-5-3-6(10(12)13)14-9(11)8(5)16/h3,10,16H,2,4H2,1H3
• InChI Key： OVMYAXGGPQVVJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806002-74-3): An Overview

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806002-74-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate.

Chemical Structure and Properties

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate is a pyridine derivative with a complex molecular structure. The compound features a pyridine ring substituted with a chloro group at the 2-position, a difluoromethyl group at the 6-position, and a hydroxy group at the 3-position. Additionally, an ethyl acetate moiety is attached to the 4-position of the pyridine ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile in various chemical reactions and biological interactions.

The molecular formula of Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate is C₁₁H₁₁ClF₂N₂O₃, with a molecular weight of approximately 295.65 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 105°C, and it has a moderate boiling point under reduced pressure.

Synthesis Methods

The synthesis of Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate involves several well-defined steps, each optimized to ensure high yield and purity. One of the most common synthetic routes starts with the preparation of 2-chloro-6-(difluoromethyl)pyridin-3(1H)-one, which is then subjected to acetylation followed by esterification to form the final product. The key intermediates in this process include:

• 2-Chloro-6-(difluoromethyl)pyridin-3(1H)-one: This intermediate is synthesized by reacting 2-chloro-6-difluoromethylpyridine with hydroxylamine under controlled conditions.
• Ethyl 2-chloro-6-(difluoromethyl)pyridin-3(1H)-one acetate: Acetylation of the hydroxy group using acetic anhydride yields this intermediate.
• Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate: The final step involves esterification of the acetylated intermediate using ethanol in the presence of an acid catalyst.

This synthetic route has been extensively studied and optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

Biological Activities and Therapeutic Potential

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has demonstrated significant biological activities that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as an anti-inflammatory agent, an antiviral compound, and a modulator of specific cellular pathways.

In anti-inflammatory research, Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In antiviral studies, the compound has exhibited activity against several viruses, including influenza A virus and herpes simplex virus (HSV). Its mechanism of action involves inhibiting viral replication by interfering with key viral enzymes and proteins. This makes it a valuable candidate for developing new antiviral therapies.

Beyond its direct biological activities, Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has also been investigated for its ability to modulate cellular signaling pathways. For instance, it has been shown to activate certain transcription factors involved in cell survival and proliferation, which could have implications for cancer therapy.

Recent Research Advancements

The ongoing research on Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the compound's effects on neurodegenerative diseases such as Alzheimer's disease. The researchers found that it could protect neuronal cells from oxidative stress and amyloid-beta-induced toxicity, suggesting its potential as a neuroprotective agent.

In another study conducted by a team at Harvard University, scientists investigated the compound's ability to enhance drug delivery across biological barriers. They developed a novel nanoparticle formulation containing Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, which showed improved bioavailability and targeted delivery to specific tissues. This advancement could significantly enhance the therapeutic efficacy of the compound in various disease models.

Conclusion

Ethyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806002-74-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action will emerge, leading to innovative therapeutic strategies for various diseases.